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Compound of Interest

Compound Name: AMXT-1501 tetrahydrochloride

Cat. No.: B8081543

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of AMXT-1501 for use in a research setting. AMXT-1501 is a novel and potent
inhibitor of the polyamine transport system, crucial for cell growth, differentiation, and
proliferation.[1] It is frequently investigated in combination with ornithine decarboxylase (ODC)
inhibitors like difluoromethylornithine (DFMO) to synergistically target polyamine metabolism in
cancer cells.[2][3][4][5] Proper preparation of stock solutions is critical for ensuring
experimental accuracy and reproducibility.

Physicochemical Properties of AMXT-1501
Tetrahydrochloride

A summary of the key physicochemical properties of AMXT-1501 tetrahydrochloride is
provided below. This information is essential for accurate stock solution preparation.
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Property Value Source
Molecular Formula C32H72ClaN6O2 [6]
Molecular Weight 714.77 g/mol [61[7]
Appearance Off-white to light yellow solid [6]
Purity >98.0% [8]

CAS Number 2444815-84-1 [6]

Solubility Data

AMXT-1501 tetrahydrochloride has distinct solubility profiles in common laboratory solvents.
The selection of a solvent should be based on the specific requirements of the downstream
experiment. For cellular assays, the final concentration of solvents like DMSO should be kept
low (typically <0.5%) to avoid cytotoxicity.[9]

Solubility Molar
Solvent . Notes Source
(mg/mL) Solubility (mM)
Requires
Water (H20) 83.33 mg/mL 116.58 mM sonication to [6]
dissolve.
Soluble in
DMSO =100 mg/mL >139.90 mM [8]
DMSO.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in Water

This protocol describes the preparation of a 10 mM aqueous stock solution of AMXT-1501
tetrahydrochloride.

Materials:

 AMXT-1501 tetrahydrochloride powder

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.targetmol.com/compound/amxt-1501%20tetrahydrochloride
https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.sun-shinechem.com/Details/AMXT-1501/5239/441022-64-6.html
https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.benchchem.com/product/b8081543?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.sun-shinechem.com/Details/AMXT-1501/5239/441022-64-6.html
https://www.benchchem.com/product/b8081543?utm_src=pdf-body
https://www.benchchem.com/product/b8081543?utm_src=pdf-body
https://www.benchchem.com/product/b8081543?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

» Sterile, nuclease-free water (H20)

e Analytical balance

e Weigh paper or boat

e Microcentrifuge tubes or sterile conical tubes
» Pipettes and sterile filter tips

o Vortex mixer

» Bath sonicator

 Sterile syringe filter (0.22 pm)

Procedure:

e Pre-weighing Preparation: Ensure all equipment is clean and calibrated. Work in a clean
environment, such as a laminar flow hood, to maintain sterility.

o Calculate Required Mass: Use the following formula to determine the mass of AMXT-1501
required: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular
Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM solution:
» Mass (mg) =10 mM x 1 mL x 714.77 g/mol / 1000 = 7.1477 mg

e Weighing: Carefully weigh out the calculated amount of AMXT-1501 tetrahydrochloride
powder onto weigh paper and transfer it to a sterile conical or microcentrifuge tube.

e Solvent Addition: Add the desired volume of sterile water to the tube containing the powder.

» Dissolution: Vortex the solution vigorously. To aid dissolution, place the tube in a bath
sonicator and sonicate until the solid is completely dissolved.[6][7] This step is crucial for
aqueous preparations.
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« Sterilization: If the stock solution is intended for cell culture experiments, it must be sterile-
filtered. Draw the solution into a sterile syringe, attach a 0.22 um sterile filter, and dispense
the filtered solution into a new sterile tube.[6][10]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes.[6][9]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots as recommended in the storage table
below.

Stock Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing AMXT-1501 stock
solutions.
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Caption: Workflow for preparing AMXT-1501 stock solutions.
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Example Stock Solution Calculations

This table provides pre-calculated masses of AMXT-1501 tetrahydrochloride needed to

prepare stock solutions of common concentrations.

Desired Concentration Volume Mass Required (mg)
1mM 1mL 0.715 mg
5 mM 1mL 3.574 mg
10 mM 1mL 7.148 mg
1mM 5mL 3.574 mg
5 mM 5mL 17.87 mg
10 mM 5mL 35.74 mg

Table adapted from MedChemExpress data.[6]

Storage and Stability

Proper storage is essential to maintain the stability and activity of AMXT-1501.

Storage Stability
Form . Notes Source
Temperature Period
Store sealed,
away from
Powder -20°C 3 years ) [7]
moisture and
light.
Aliquot to avoid
In Solvent -20°C 1 month repeated freeze- [6][10]
thaw cycles.
Preferred for
In Solvent -80°C 6 months long-term [6][10]

solution storage.
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Mechanism of Action: Polyamine Pathway Inhibition

AMXT-1501 functions by blocking the transport of extracellular polyamines (e.g., putrescine,
spermidine, spermine) into the cell. Cancer cells often compensate for the inhibition of
endogenous polyamine synthesis (e.g., by DFMO) by increasing the uptake of external
polyamines.[4][5] By combining AMXT-1501 with DFMO, both the synthesis and uptake
pathways are blocked, leading to a significant depletion of intracellular polyamines. This dual
targeting results in G1 cell cycle arrest and induction of apoptosis, making it a promising anti-

cancer strategy.[4][5][11]
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Caption: AMXT-1501 and DFMO dual-targeting of the polyamine pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Polyamine Inhibition with DFMO: Shifting the Paradigm in Neuroblastoma Therapy
[mdpi.com]

2. onclive.com [onclive.com]
3. medchemexpress.com [medchemexpress.com]
4. pure.psu.edu [pure.psu.edu]

5. AMXT-1501, a novel polyamine transport inhibitor, synergizes with DFMO in inhibiting
neuroblastoma cell proliferation by targeting both ornithine decarboxylase and polyamine
transport - PubMed [pubmed.ncbi.nim.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. AMXT-1501 tetrahydrochloride | TargetMol [targetmol.com]

8. AMX-513 ; AMXT-1501 | CAS 441022-64-6 | Sun-shinechem [sun-shinechem.com]
9. medchemexpress.cn [medchemexpress.cn]

10. medchemexpress.com [medchemexpress.com]

11. Dual targeting of polyamine synthesis and uptake in diffuse intrinsic pontine gliomas -
PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Preparing AMXT-1501
Stock Solutions for Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8081543#preparing-amxt-1501-stock-solutions-for-
research]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8081543?utm_src=pdf-body-img
https://www.benchchem.com/product/b8081543?utm_src=pdf-custom-synthesis
https://www.mdpi.com/2077-0383/14/4/1068
https://www.mdpi.com/2077-0383/14/4/1068
https://www.onclive.com/view/amxt-1501-plus-difluoromethylornithine-nets-fda-orphan-drug-designation-in-neuroblastoma
https://www.medchemexpress.com/mce_publications/23457004.html
https://pure.psu.edu/en/publications/amxt-1501-a-novel-polyamine-transport-inhibitor-synergizes-with-d/
https://pubmed.ncbi.nlm.nih.gov/23457004/
https://pubmed.ncbi.nlm.nih.gov/23457004/
https://pubmed.ncbi.nlm.nih.gov/23457004/
https://www.medchemexpress.com/AMXT-1501_tetrahydrochloride.html
https://www.targetmol.com/compound/amxt-1501%20tetrahydrochloride
https://www.sun-shinechem.com/Details/AMXT-1501/5239/441022-64-6.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/amxt-1501.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7881014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7881014/
https://www.benchchem.com/product/b8081543#preparing-amxt-1501-stock-solutions-for-research
https://www.benchchem.com/product/b8081543#preparing-amxt-1501-stock-solutions-for-research
https://www.benchchem.com/product/b8081543#preparing-amxt-1501-stock-solutions-for-research
https://www.benchchem.com/product/b8081543#preparing-amxt-1501-stock-solutions-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8081543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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